5,5-Dimethyl-4-oxocaproaldehyde
Description
5,5-Dimethyl-4-oxocaproaldehyde (CAS: Not specified; systematic IUPAC name: 5,5-dimethyl-4-oxohexanal) is a branched-chain aldehyde featuring a ketone group at the fourth carbon and an aldehyde moiety at the terminal position. Its molecular formula is C₈H₁₄O₂, with a molecular weight of 142.20 g/mol. The compound’s structure includes two methyl groups at the fifth carbon, introducing steric hindrance and influencing its physicochemical and reactive properties.
Properties
Molecular Formula |
C8H14O2 |
|---|---|
Molecular Weight |
142.20 g/mol |
IUPAC Name |
5,5-dimethyl-4-oxohexanal |
InChI |
InChI=1S/C8H14O2/c1-8(2,3)7(10)5-4-6-9/h6H,4-5H2,1-3H3 |
InChI Key |
CAXYFNXJIXJIGB-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C(=O)CCC=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Notes
- Thus, comparisons herein are based on structural and functional group analogies.
- Experimental data (e.g., spectroscopic, thermodynamic) would further validate these hypotheses.
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